Cas no 1296225-30-3 (2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline)

• Product Name: 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline
• CAS No: 1296225-30-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD19691713
• CID: 4693143
• PubChem ID: 60136470
• Update Time: 2025-11-02

2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-methyl-1H-pyrazol-1-yl)ethoxy]aniline
• 2-(2-(3-Methyl-1H-pyrazol-1-yl)ethoxy)aniline
• 2-[2-(3-methylpyrazolyl)ethoxy]phenylamine
• SBB073771
• STL415078
• BC4589121
• ST45256162
• 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline

• MDL： MFCD19691713
• Inchi： 1S/C12H15N3O/c1-10-6-7-15(14-10)8-9-16-12-5-3-2-4-11(12)13/h2-7H,8-9,13H2,1H3
• InChI Key： LERRMIRLBKGCIE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCN1C=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 53.1

Additional information on 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline

Comprehensive Overview of 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline (CAS No. 1296225-30-3): Properties, Applications, and Market Insights

The compound 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline (CAS No. 1296225-30-3) is a specialized heterocyclic amine with a unique molecular structure that combines a pyrazole ring and an aniline moiety. This chemical entity has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and agrochemical development. As researchers increasingly focus on targeted drug design and functional materials, understanding the properties and potential of this compound becomes crucial for innovation across multiple industries.

From a structural perspective, 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline features a 3-methylpyrazole unit connected via an ethoxy linker to an aniline group. This arrangement provides the molecule with interesting electronic properties and hydrogen bonding capabilities, making it particularly valuable in medicinal chemistry applications. The presence of both hydrogen bond donors and acceptors in its structure allows for diverse molecular interactions, a feature that has become increasingly important in the development of protein kinase inhibitors and other biologically active compounds.

The synthesis of 1296225-30-3 typically involves multi-step organic reactions, with careful attention to the introduction of the ethoxy bridge between the pyrazole and aniline components. Recent advancements in green chemistry approaches have led to improved synthetic routes that emphasize atom economy and reduced environmental impact. These developments align with the growing industry focus on sustainable chemical production, addressing common search queries about eco-friendly synthesis methods for specialized organic compounds.

In pharmaceutical applications, 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline serves as a valuable building block for drug discovery programs. Its structural features make it particularly relevant to current research trends in small molecule therapeutics, especially in areas like anti-inflammatory agents and central nervous system drugs. The compound's ability to modulate biological targets through its dual functionality has been explored in several patent applications, reflecting the pharmaceutical industry's ongoing interest in multi-target drug design strategies.

The material science sector has also shown interest in CAS 1296225-30-3 for its potential in creating functional polymers and advanced coatings. The compound's aromatic systems and polar groups contribute to interesting thermal properties and surface characteristics, making it suitable for applications requiring specific interfacial interactions. These properties align with current market demands for high-performance materials in electronics and specialty coatings.

Market analysis indicates growing demand for 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline across research institutions and industrial laboratories. The compound's supply chain has become more robust in recent years, with multiple chemical suppliers now offering it in various quantities and purities. This availability responds to frequent search queries about source reliability and bulk purchasing options for research chemicals. Quality control remains paramount, with analytical techniques like HPLC and mass spectrometry being essential for verifying the compound's chemical purity and structural integrity.

From a regulatory standpoint, 1296225-30-3 is generally classified as a research chemical rather than a commercial substance, which affects its handling and distribution protocols. Proper material safety data should always be consulted before working with this compound, addressing common user concerns about laboratory safety and chemical handling procedures. The compound's stability profile suggests standard storage conditions in cool, dry environments protected from light exposure, similar to many aromatic amines.

Future research directions for 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline may explore its potential in catalysis and coordination chemistry, given its chelating capabilities. The compound's nitrogen-rich structure makes it a candidate for developing novel ligand systems in transition metal chemistry. These applications connect with trending scientific interests in molecular recognition and supramolecular chemistry, areas that frequently appear in academic search queries.

In conclusion, 2-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline (CAS No. 1296225-30-3) represents a versatile and valuable compound with broad potential across scientific disciplines. Its unique structural features and adaptable chemistry position it well for future innovations in drug discovery, material development, and chemical research. As scientific inquiry continues to explore the boundaries of functional organic molecules, this compound will likely maintain its relevance in addressing both current challenges and emerging opportunities in chemical sciences.